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Crenolanib Target Trough Levels & Pharmacokinetics

The table below summarizes key pharmacokinetic (PK) targets and parameters from clinical studies. Dosing

in these studies was primarily based on body surface area (mg/m²) [1] [2].

Parameter
Value /
Target

Context / Dosage Source

Target Trough Level ~ 290 nM
(median)

Achieved with 100 mg TID dosing in adults;

associated with constant FLT3 inhibition [3].

[3]

Typical Tmax 2-3 hours Time to maximum serum concentration after oral

administration [3].

[3]

Typical Half-life ~14 hours Terminal half-life observed in adult trials [2]. [2]

Steady State By Day 4 Reached with three-times-daily (TID) dosing [3]. [3]

Apparent Clearance
(CL/F)

41 L/h
(typical)

For a child with BSA of 1 m²; clearance increases

with BSA [2].

[2]
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Parameter
Value /
Target

Context / Dosage Source

Volume of
Distribution (V/F)

54.3 L
(typical)

For a child with BSA of 1 m² [2]. [2]

Analytical Method for Crenolanib Quantification

The gold-standard technique for measuring crenolanib in biological samples is Liquid Chromatography

with Tandem Mass Spectrometry (LC-ESI-MS/MS) [4] [2]. The following protocol is adapted from the

validated method for human serum.

Sample Collection & Pre-Analysis

Collection: Draw whole blood into silicone-coated vacutainer tubes.
Processing: Allow tubes to clot at room temperature for 30 minutes, then centrifuge at 1,500 g for 10

minutes at 4°C.
Storage: Immediately aliquot the separated serum into screw-top tubes and freeze at -80°C until

analysis [4].

Sample Preparation (Liquid-Liquid Extraction)

Aliquot: Transfer a 50 µL sample of serum into a clean tube.
Spike: Add 5 µL of the internal standard working solution (d4-CP-868,596 at 100 ng/mL).

Extract: Add 1.5 mL of tert-butyl methyl ether (TBME), vortex mix for 5 minutes, and centrifuge at
3,000 g for 5 minutes.

Reconstitute: Transfer the upper organic layer to a new tube and evaporate to dryness under a
stream of nitrogen gas. Reconstitute the dry residue in 150 µL of mobile phase [4].

LC-ESI-MS/MS Analysis

Chromatography:
Column: Phenomenex Gemini C18 (3 µm, 100 mm × 4.6 mm I.D.)

Temperature: 50°C
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Mobile Phase: Methanol/water/formic acid (25:25:0.15, v/v/v)

Flow Rate: 0.45 mL/min
Injection Volume: 10 µL

Run Time: 7.0 minutes [4]
Mass Spectrometry:

Ionization: Electrospray Ionization (ESI), positive mode
Ion Transitions (MRM):

Crenolanib: m/z 444.4 → 373.1
Internal Standard (d4-Crenolanib): m/z 448.2 → 374.2 [4]

The analytical workflow from sample collection to final quantification is as follows:
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Whole Blood Collection

Clot & Centrifuge
(30 min RT, 1500g, 10 min)

Aliquot & Freeze Serum
(-80°C)

Thaw & Aliquot 50µL

Add Internal Standard
(5µL d4-Crenolanib)

Liquid-Liquid Extraction
(1.5mL TBME, vortex, centrifuge)

Evaporate & Reconstitute
(Nitrogen gas, 150µL mobile phase)

LC-ESI-MS/MS Analysis

Crenolanib Concentration
(ng/mL)
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Key Considerations & Troubleshooting

Critical Impact of Acid Reducers: Concomitant use of proton pump inhibitors (e.g., omeprazole)
or H2 antagonists (e.g., famotidine) can significantly alter crenolanib exposure, reducing
clearance by approximately 50% and increasing systemic exposure [2]. Action: Closely monitor

trough levels in patients on acid-reducing therapy.
Dexamethasone Co-treatment: As a potent CYP3A4 inducer, dexamethasone may increase

crenolanib clearance. The analytical method is robust enough to detect these changes, and
additional PK sampling after dexamethasone discontinuation is recommended [2].

Method Validation: The described LC-MS/MS method is linear from 5 ng/mL to 1000 ng/mL for
serum, with intra-day and inter-day precision <4% [4]. Ensure proper validation before implementing

the assay.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of TDM for crenolanib? The primary goal is to ensure trough

concentrations are maintained above the level required for continuous target (FLT3) inhibition, which is

crucial for maximizing efficacy and preventing the emergence of resistance, while avoiding excessive

exposure that could lead to toxicity [3].

Q2: Are there established therapeutic ranges for crenolanib in pediatric patients? While definitive

universal ranges are not yet established, population PK modeling supports using BSA-based dosing. The

target trough of ~290 nM from adult studies is a relevant benchmark, but individual monitoring is critical,

especially with concomitant medications that affect exposure [2] [3].

Q3: What are the common sources of pre-analytical variability? Improper sample handling is a major

source. Adherence to the protocol—especially the 30-minute clotting time at room temperature, correct

centrifugation force and temperature, and immediate freezing at -80°C—is essential for obtaining accurate

and reproducible results [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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